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Compound of Interest

Compound Name: Phomalactone acetate

Cat. No.: B15193525 Get Quote

Technical Support Center: Phomalactone
Acetate
Disclaimer: The following information is primarily based on the available data for

Phomalactone. While Phomalactone acetate is structurally similar, its specific properties may

vary. Researchers should always consult the most current and specific Safety Data Sheet

(SDS) for Phomalactone acetate if available and handle the compound with caution in a

laboratory setting.

Frequently Asked Questions (FAQs)
Q1: What is Phomalactone acetate and what is its primary application in research?

Phomalactone acetate is the acetylated form of Phomalactone, a natural product isolated from

various fungi. In research, it is primarily investigated for its potential as an antifungal agent

against a range of plant pathogenic and clinically relevant fungi. Its mechanism of action is

believed to involve the disruption of the fungal cell wall.

Q2: What are the main hazards associated with Phomalactone acetate?

Based on data for the parent compound, Phomalactone, the primary hazards are:

Harmful if swallowed.[1]
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Very toxic to aquatic life with long-lasting effects.[1]

Q3: What personal protective equipment (PPE) should I use when handling Phomalactone
acetate?

To ensure safe handling, the following personal protective equipment is recommended:

Eye Protection: Safety goggles with side-shields.[1]

Hand Protection: Protective gloves (e.g., nitrile or neoprene).[2]

Body Protection: Impervious clothing, such as a lab coat.[1]

Respiratory Protection: A suitable respirator should be used, especially when handling the

powder form or creating solutions, to avoid inhalation.[1]

Q4: How should I store Phomalactone acetate?

Proper storage is crucial to maintain the integrity of the compound.

Powder: Store at -20°C.[1]

In Solvent: Store at -80°C.[1]

Keep the container tightly sealed in a cool, well-ventilated area, away from direct sunlight

and sources of ignition.[1]

Q5: How do I properly dispose of Phomalactone acetate waste?

Phomalactone acetate and its containers must be disposed of as hazardous waste.

Dispose of contents and container to an approved waste disposal plant.[1]

Do not allow the product to enter drains or water courses due to its high toxicity to aquatic

life.[1]
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Issue Possible Cause Suggested Solution

Inconsistent experimental

results
Compound degradation

Ensure proper storage

conditions are maintained

(-20°C for powder, -80°C for

solutions).[1] Avoid repeated

freeze-thaw cycles. Prepare

fresh solutions for critical

experiments.

Inaccurate concentration

Verify the calibration of

balances and pipettes. Ensure

the compound is fully

dissolved in the solvent before

further dilution.

Low solubility in aqueous

solutions

Hydrophobic nature of the

molecule

Prepare a stock solution in an

appropriate organic solvent

such as DMSO or ethanol

before diluting to the final

concentration in your aqueous

medium. Note the final solvent

concentration in your

experiments and include a

solvent control.

Precipitation of the compound

in media
Exceeding solubility limit

Determine the solubility of

Phomalactone acetate in your

specific experimental medium.

Do not exceed this

concentration. Consider using

a carrier solvent or a different

formulation approach if higher

concentrations are needed.

Contamination of experiments Improper handling Always use sterile techniques

when working with

Phomalactone acetate in

biological assays. Handle the

compound in a clean and
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designated area to prevent

cross-contamination.

Apparent lack of antifungal

activity
Resistant fungal strain

Verify the susceptibility of your

fungal strain to Phomalactone

acetate. Include a positive

control with a known antifungal

agent to validate the assay.

Incorrect assay conditions

Optimize assay parameters

such as incubation time,

temperature, and pH, as these

can influence the activity of the

compound.

Quantitative Data
Physical and Chemical Properties

Property Value Reference

Molecular Formula C₁₀H₁₂O₄ [2]

Molecular Weight 196.2 g/mol [2]

Antifungal Activity of Phomalactone (IC50 Values)
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Fungal Species IC50 (mg/L) Reference

Phytophthora infestans

(mycelial growth)
2.5 [3]

Pythium graminicola 120

Magnaporthe grisea 83

Phytophthora capsici 120

Fusarium oxysporum >200

Alternaria alternata >200

Botrytis cinerea >200

Colletotrichum gloeosporioides >200

Solubility

Solvent Solubility

Dichloromethane Soluble

DMSO Soluble

Ethanol Soluble

Stability

Information on the specific stability of Phomalactone acetate under different pH and

temperature conditions is limited. As a general precaution, it is recommended to store solutions

at -80°C and prepare them fresh for experiments.[1] The stability of acetate-containing

compounds can be pH-dependent, with potential for hydrolysis under acidic or basic conditions.

Experimental Protocols
Protocol: Antifungal Susceptibility Testing using Broth Microdilution
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This protocol is adapted from standard antifungal susceptibility testing methods and can be

used to determine the Minimum Inhibitory Concentration (MIC) of Phomalactone acetate
against a specific fungal strain.

1. Preparation of Fungal Inoculum: a. Culture the fungal strain on an appropriate agar medium

(e.g., Potato Dextrose Agar) until sufficient sporulation is observed. b. Harvest spores by gently

scraping the surface of the agar with a sterile loop in a sterile saline solution containing a

wetting agent (e.g., 0.05% Tween 80). c. Adjust the spore suspension to the desired

concentration (e.g., 1 x 10⁵ spores/mL) using a hemocytometer or by measuring optical density.

2. Preparation of Phomalactone Acetate Solutions: a. Prepare a stock solution of

Phomalactone acetate in a suitable solvent (e.g., DMSO). b. Perform serial two-fold dilutions

of the stock solution in the fungal growth medium (e.g., RPMI-1640) to achieve a range of

desired test concentrations.

3. Assay Procedure: a. In a 96-well microtiter plate, add 100 µL of each Phomalactone
acetate dilution to the respective wells. b. Add 100 µL of the fungal inoculum to each well. c.

Include a positive control (fungal inoculum with a known antifungal agent) and a negative

control (fungal inoculum with no compound) and a solvent control (fungal inoculum with the

same concentration of solvent as the highest test concentration). d. Incubate the plate at the

optimal growth temperature for the fungus for a specified period (e.g., 24-72 hours).

4. Determination of MIC: a. The MIC is defined as the lowest concentration of Phomalactone
acetate that causes a significant inhibition of fungal growth (e.g., ≥50% or ≥90% inhibition)

compared to the negative control. Growth inhibition can be assessed visually or by measuring

the optical density at a specific wavelength (e.g., 600 nm).

Visualizations
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Antifungal Susceptibility Testing Workflow

Preparation

Assay

Analysis
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Set up 96-well plate with compound dilutions and inoculum

Prepare Phomalactone Acetate Serial Dilutions
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Determine Minimum Inhibitory Concentration (MIC)
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Caption: Workflow for determining the antifungal activity of Phomalactone acetate.
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Proposed Antifungal Mechanism of Action

Fungal Cell
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Caption: Proposed mechanism of Phomalactone acetate targeting fungal cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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